Cas no 165467-65-2 (5H-Indolo[3,2-c]quinoline,5-methyl-)

5H-Indolo[3,2-c]quinoline,5-methyl- structure
165467-65-2 structure
Product Name:5H-Indolo[3,2-c]quinoline,5-methyl-
CAS No:165467-65-2
MF:C16H12N2
MW:232.279883384705
CID:226964
PubChem ID:380925
Update Time:2025-04-19

5H-Indolo[3,2-c]quinoline,5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Indolo[3,2-c]quinoline,5-methyl-
    • Cryptosanguinolentine
    • Isocryptolepine
    • NSC 666709
    • 165467-65-2
    • SCHEMBL9390637
    • CHEMBL502768
    • crytosanguinolentine
    • DTXSID601296862
    • InChI=1/C16H12N2/c1-18-10-13-11-6-2-4-8-14(11)17-16(13)12-7-3-5-9-15(12)18/h2-10H,1H
    • 5-methyl-5H-indolo[3,2-c]quinoline
    • NSC666709
    • 5H-indolo[3,2-c]quinoline, 5-methyl-
    • NSC-666709
    • CHEMBL596333
    • BDBM50412203
    • 5-methylindolo[3,2-c]quinoline
    • NCI60_023278
    • Inchi: 1S/C16H12N2/c1-18-10-13-11-6-2-4-8-14(11)17-16(13)12-7-3-5-9-15(12)18/h2-10H,1H3
    • InChI Key: GLYLOCYYFNTVGX-UHFFFAOYSA-N
    • SMILES: N1(C)C=C2C3C=CC=CC=3N=C2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 232.1
  • Monoisotopic Mass: 232.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.8Ų

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